5-Bromo-2-methylthiazole: A Comprehensive Technical Guide
5-Bromo-2-methylthiazole: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals
December 24, 2025
Introduction
5-Bromo-2-methylthiazole is a halogenated heterocyclic compound that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a privileged scaffold found in numerous biologically active compounds and approved pharmaceuticals. The presence of a bromine atom at the 5-position and a methyl group at the 2-position of the thiazole ring provides a unique combination of steric and electronic properties, making 5-Bromo-2-methylthiazole a versatile building block for the synthesis of novel therapeutic agents. This technical guide provides a detailed overview of the chemical properties, synthesis, reactivity, and potential biological applications of 5-Bromo-2-methylthiazole, with a focus on its role in the modulation of key signaling pathways.
Core Chemical Properties
| Property | Value | Reference |
| IUPAC Name | 5-bromo-2-methyl-1,3-thiazole | [1] |
| CAS Number | 57268-16-3 | [1] |
| Molecular Formula | C₄H₄BrNS | [2] |
| Molecular Weight | 178.05 g/mol | [1] |
| Physical Form | Solid | [1] |
| Purity | 98% | [1] |
| Storage Temperature | Keep in dark place, inert atmosphere, store in freezer, under -20°C | [1] |
Synthesis and Reactivity
The synthesis of substituted thiazoles is a well-established area of organic chemistry. While a specific, detailed protocol for the direct synthesis of 5-Bromo-2-methylthiazole is not extensively documented, its preparation can be inferred from general methods for thiazole synthesis and functionalization.
General Synthetic Approach: Hantzsch Thiazole Synthesis and Halogenation
A common and versatile method for the synthesis of the thiazole ring is the Hantzsch thiazole synthesis. This typically involves the condensation of a α-haloketone with a thioamide. For the synthesis of a 2-methylthiazole derivative, thioacetamide would be the thioamide of choice. Subsequent bromination at the 5-position, a common reaction for electron-rich heterocycles, would yield the desired product.
A related experimental protocol for the synthesis of 2-Amino-5-bromo-4-t-butylthiazole illustrates this two-step approach:
Step 1: Synthesis of the Thiazole Ring (Hantzsch Synthesis)
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Dissolve the α-haloketone (e.g., 1-bromo-3,3-dimethyl-2-butanone) and thiourea in ethanol in a round-bottom flask equipped with a reflux condenser.
-
Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).
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Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.
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Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.
-
Extract the product with an organic solvent (e.g., ethyl acetate).
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.
-
Purify the crude product by recrystallization.[3]
Step 2: Bromination of the Thiazole Ring
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Dissolve the synthesized 2-aminothiazole intermediate in acetonitrile in a round-bottom flask.
-
Add a brominating agent, such as N-Bromosuccinimide (NBS) or copper(II) bromide (CuBr₂).[3][4]
-
Stir the reaction mixture at room temperature, protected from light, and monitor by TLC.
-
Once the reaction is complete, remove the solvent under reduced pressure.
-
Dissolve the residue in an organic solvent and wash with water and brine.
-
Dry the organic layer, filter, and concentrate to yield the crude product.
-
Purify the crude product by column chromatography on silica gel.[4]
Caption: General workflow for the synthesis of 5-Bromo-2-methylthiazole.
Reactivity and Potential for Derivatization
The bromine atom at the 5-position of 5-Bromo-2-methylthiazole is a key functional group that allows for a variety of subsequent chemical transformations, most notably palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis for the formation of new carbon-carbon and carbon-heteroatom bonds.
Suzuki-Miyaura Coupling: This reaction enables the introduction of various aryl and heteroaryl substituents at the 5-position by coupling with boronic acids or their esters. This is a powerful tool for generating libraries of compounds for structure-activity relationship (SAR) studies in drug discovery.[5][6]
Other Palladium-Catalyzed Reactions: The bromo-substituent can also participate in other cross-coupling reactions such as Stille, Heck, and Buchwald-Hartwig amination, further expanding the synthetic utility of this building block.[4][7][8][9][10]
Caption: Reactivity of 5-Bromo-2-methylthiazole in cross-coupling reactions.
Biological Activity and Signaling Pathway Modulation
While direct experimental evidence for the biological activity of 5-Bromo-2-methylthiazole is limited, the broader class of thiazole derivatives, particularly 2-aminothiazoles, has been extensively studied and shown to possess a wide range of pharmacological properties. These activities are often attributed to their ability to interact with and modulate key cellular signaling pathways.
Potential as Kinase Inhibitors
Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. The 2-aminothiazole scaffold is a well-established pharmacophore in the design of kinase inhibitors.[4][11]
-
Aurora Kinase Inhibition: Derivatives of 2-aminothiazole have been identified as potent inhibitors of Aurora kinases, which are key regulators of mitosis. Overexpression of Aurora kinases is frequently observed in various cancers, making them attractive targets for anticancer drug development.[12]
-
p38 MAPK Inhibition: The p38 mitogen-activated protein kinase (MAPK) signaling pathway plays a central role in inflammatory responses. 2-Amino-5-bromothiazole derivatives are key intermediates in the synthesis of potent and selective p38 MAPK inhibitors, which have therapeutic potential for inflammatory diseases.[3][5][13][][15]
Caption: Potential kinase targets of 5-Bromo-2-methylthiazole derivatives.
Antimicrobial and Anti-inflammatory Activity
Thiazole-containing compounds have also demonstrated significant potential as antimicrobial and anti-inflammatory agents.
-
Antibacterial Activity: Novel thiazolidinone derivatives based on a 5-methylthiazole scaffold have shown good efficacy against various bacterial strains, including resistant ones.[16] The mechanism of action may involve the inhibition of essential bacterial enzymes.
-
Anti-inflammatory Activity: The inhibition of the p38 MAPK pathway by thiazole derivatives directly links this scaffold to anti-inflammatory effects.[17] Additionally, some thiazole derivatives may modulate the NF-κB signaling pathway, a critical regulator of the inflammatory response.[17][18][19][][21]
Experimental Protocols for Biological Evaluation
To assess the potential of 5-Bromo-2-methylthiazole and its derivatives as modulators of signaling pathways, a series of in vitro assays can be employed.
Kinase Inhibition Assay (General Protocol)
This protocol provides a general framework for screening compounds against a panel of protein kinases.
-
Compound Preparation: Prepare a stock solution of the test compound (e.g., 5-Bromo-2-methylthiazole derivative) in dimethyl sulfoxide (DMSO). Create a series of dilutions to determine the half-maximal inhibitory concentration (IC₅₀).
-
Kinase Reaction Setup: In a microplate, combine the kinase, a specific peptide substrate, and ATP in a suitable kinase assay buffer.
-
Incubation: Add the test compound or a known inhibitor (positive control) to the wells and incubate at the optimal temperature for the kinase.
-
Detection: Stop the reaction and quantify the kinase activity. This can be done by measuring the amount of phosphorylated substrate, often using methods like ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.
-
Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value.[4]
Antibacterial Susceptibility Testing (MIC Determination)
This protocol determines the minimum inhibitory concentration (MIC) of a compound against a specific bacterial strain.
-
Bacterial Culture: Grow the bacterial strain of interest in a suitable broth medium to the mid-logarithmic phase.
-
Compound Dilution: Prepare a two-fold serial dilution of the test compound in the broth medium in a 96-well microplate.
-
Inoculation: Inoculate each well with a standardized bacterial suspension. Include a positive control (no compound) and a negative control (no bacteria).
-
Incubation: Incubate the microplate at the optimal growth temperature for the bacterium for 18-24 hours.
-
MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[4]
Caption: A workflow for the synthesis, screening, and lead identification of 5-Bromo-2-methylthiazole derivatives.
Conclusion
5-Bromo-2-methylthiazole is a valuable and versatile heterocyclic building block with significant potential in drug discovery and development. Its chemical properties, particularly the reactivity of the bromine atom, allow for extensive derivatization to explore a broad chemical space. While direct biological data on 5-Bromo-2-methylthiazole is nascent, the well-documented activities of the broader thiazole class, especially as kinase inhibitors and antimicrobial agents, strongly suggest that this compound and its derivatives are promising candidates for further investigation. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers and scientists to unlock the full therapeutic potential of this intriguing molecule. Future research should focus on elucidating the specific biological targets and signaling pathways modulated by 5-Bromo-2-methylthiazole derivatives to advance their development as novel therapeutic agents.
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